Cas no 18149-76-3 (1,2,3,4-tetrachlorobuta-1,3-diene)

1,2,3,4-tetrachlorobuta-1,3-diene structure
18149-76-3 structure
Product Name:1,2,3,4-tetrachlorobuta-1,3-diene
CAS No:18149-76-3
MF:C4H2Cl4
MW:191.870677471161
CID:1372841
PubChem ID:12431801
Update Time:2025-04-20

1,2,3,4-tetrachlorobuta-1,3-diene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,4-tetrachlorobuta-1,3-diene
    • 1,3-butadiene, 1,2,3,4-tetrachloro-
    • LogP
    • trans,trans-1,2,3,4-tetrachloro-1,3-butadiene
    • (e,e)-1,2,3,4-tetrachloro-1,3-butadiene
    • 18149-76-3
    • SCHEMBL17714593
    • 1,3-Butadiene, 1,2,3,4-tetrachloro-, (E,E)-
    • DTXSID201261005
    • Inchi: 1S/C4H2Cl4/c5-1-3(7)4(8)2-6/h1-2H/b3-1+,4-2+
    • InChI Key: RLWBAEORPSFLTH-ZPUQHVIOSA-N
    • SMILES: Cl/C(=C/Cl)/C(=C\Cl)/Cl

Computed Properties

  • Exact Mass: 189.89126
  • Monoisotopic Mass: 189.891
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.511
  • Boiling Point: 206.3°C at 760 mmHg
  • Flash Point: 82.7°C
  • Refractive Index: 1.539
  • PSA: 0
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